Cas no 8031-09-2 (Sodium Morrhuate)

• Product name: Sodium Morrhuate
• CAS No: 8031-09-2
• MF: C₂₀H₁₈N₆Na₂O₉S
• MW: 564.436264514923
• CID: 721808

Sodium Morrhuate Chemical and Physical Properties

Names and Identifiers

• Sodium morrhuate
• Natrii morrhuas
• Morruato sodico
• Morrhuate sodium
• Morrhuate de sodium
• Sodium morrhuate [INN]
• Morrhuate sodium [USP]
• Natrii morrhuas [INN-Latin]
• Morruato sodico [INN-Spanish]
• 652U49DZTP
• Morrhuate de sodium [INN-French]
• CID 131750168
• Sodium Morrhuate USP/EP/BP
• Sodium Morrhuate

• Inchi： 1S/C20H20N6O9S.2Na/c1-25-19(22-23-24-25)36-8-10-7-35-18-20(34-2,17(33)26(18)13(10)16(31)32)21-14(28)12(15(29)30)9-3-5-11(27)6-4-9;;/h3-6,12,18,27H,7-8H2,1-2H3,(H,21,28)(H,29,30)(H,31,32);;/q;2*+1/p-2
• InChI Key： GRIXGZQULWMCLU-UHFFFAOYSA-L
• SMILES： S(C1=NN=NN1C)CC1COC2C(C(N2C=1C(=O)O)=O)(/N=C(/C(C(=O)O)C1C=CC(=CC=1)[O-])\[O-])OC.[Na+].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 971
• Topological Polar Surface Area: 241